Cas no 486460-21-3 (3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine)

• Product Name: 3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine
• CAS No: 486460-21-3
• MF: C₆H₇F₃N₄
• MW: 192.141790628433
• MDL: MFCD08460920
• CID: 68275
• PubChem ID: 10176489
• Update Time: 2025-05-21

3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
• 3-trifluoro methyl-[1,2,4]triazole[4,3-a]piperazine
• 3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,2,4-triazolo-[4,3-alpha] pyrazine
• IntermediateⅠof Sitagliptin phosphate
• 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
• 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]traazoli[4,3-1]pyrazine hydrochloride
• 3-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDRO[1,2,4]TRIAZOLO[4,3-A]PYRAZINE
• 5,6,7,8-tetrahydro-3-(trifluoromethyl)-1,2,4-Triazolo[4,3-a]pyrazine
• (Trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazlol[4,3-a]pyrazine
• 3-(Trifluoromethyl)[1,2,4]triazolo[4,3-a]pipe
• 3-(Trifluoromethyl)-1,2,4-triazolo[4,3-a]piperazine Hydrochloride
• 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-α]pyrazine
• 3-(TrifluoroMethyl)-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyra
• 3-trifluoromethyl-[1,2,4]triazolo[4,3-a]piperazine
• 5,6,7,8-Tetrahydro-3-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyrazine
• 3-Trifluoromethyl-5,6-dihydro-8H-[1,2,4]triazolo[4,3-a]pyrazine
• 1,2,4-Triazolo[4,3-a]pyrazine,5,6,7,8-tetrahydro-3-(trifluoromethyl)-
• 3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine
• 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazine
• 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,2,4-triazolo-[4,3-A]pyrazine
• C6H8ClF3N4
• 1,2,4-Triazolo[4,3-a]pyrazine, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-
• TRI035
• FMTDZGCPYKWMPT-UHFFFAO
• QCQ69WVE7J
• 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride;3-(Trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
• 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-(1,2,4)triazolo(4,3-a)pyrazine
• Q-101367
• 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-alpha]pyrazine
• MFCD08460920
• SCHEMBL212149
• A7346
• 3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]piperazine
• 486460-21-3
• BDBM626214
• 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4.3-a]pyrazine
• 3-(Trifluoromethyl)-5,6,7,8-tetrahydro- 1,2,4-triazolo[4,3-a]pyrazine
• PB17546
• AKOS005063762
• PS-6410
• 3-trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
• BCP13460
• CS-0043410
• DTXSID00436426
• AM20100202
• FT-0603765
• UNII-QCQ69WVE7J
• EN300-82541
• 1,2,4-Triazolo(4,3-a)pyrazine, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-
• EN300-82638
• QYOWFCOIUNMYCI-UHFFFAOYSA-N
• BBL011819
• DTXCID30387250
• STG-19
• STL163404

• MDL： MFCD08460920
• Inchi： 1S/C6H7F3N4/c7-6(8,9)5-12-11-4-3-10-1-2-13(4)5/h10H,1-3H2
• InChI Key： FMTDZGCPYKWMPT-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C2CNCCN21)(F)F

Computed Properties

• Exact Mass: 192.06200
• Monoisotopic Mass: 228.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7
• XLogP3: -0.5

Experimental Properties

• Color/Form: Solid
• Density: 1.72
• Melting Point: 236-246ºC
• Boiling Point: 266.1°C at 760 mmHg
• Flash Point: 115 ºC
• PSA: 42.74000
• LogP: 0.72890

3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Additional information on 3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine

Comprehensive Overview of 3-(Trifluoromethyl)-5H,6H,7H,8H-[1,2,4]Triazolo[4,3-a]Pyrazine (CAS No. 486460-21-3)

The compound 3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine (CAS No. 486460-21-3) is a heterocyclic organic molecule featuring a triazolo[4,3-a]pyrazine core substituted with a trifluoromethyl group. This structural motif is of significant interest in medicinal chemistry and agrochemical research due to its unique physicochemical properties and potential bioactivity. The presence of the trifluoromethyl group enhances the molecule's lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery and material science applications.

In recent years, the demand for fluorinated heterocycles like 3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine has surged, driven by their applications in pharmaceuticals and specialty chemicals. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with trends in targeted therapy and precision medicine. The compound's CAS No. 486460-21-3 is frequently searched in scientific databases, reflecting its relevance in high-impact studies.

The synthesis of 3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine typically involves cyclization reactions of precursor pyrazine derivatives with trifluoromethyl-containing reagents. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity, addressing industrial scalability challenges. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, ensuring compliance with regulatory standards for research use.

From an environmental perspective, the trifluoromethyl group's persistence has sparked discussions on green chemistry alternatives. However, the compound's efficacy in crop protection formulations and pharmaceutical intermediates continues to justify its utility. Innovations in biodegradable fluorophores and catalysis further highlight its versatility beyond traditional applications.

Market analyses indicate growing interest in 486460-21-3 from Asia-Pacific and North American regions, where R&D investments in small-molecule therapeutics are robust. Patent landscapes reveal its inclusion in proprietary libraries for high-throughput screening, underscoring its commercial potential. Collaborative efforts between academia and industry aim to unlock novel derivatives with improved ADME properties and reduced off-target effects.

In conclusion, 3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, agrochemicals, and material science positions it as a critical building block for future technologies. As synthetic methodologies evolve and sustainability concerns are addressed, this compound is poised to remain a focal point in scientific and industrial discourse.